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Compound of Interest

Compound Name: ETX1317 sodium

Cat. No.: B1192677

Essential Safety and Handling Guide for
ETX1317 Sodium

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of ETX1317 sodium, a novel broad-spectrum B-lactamase inhibitor. As a
compound primarily for research use, a specific Safety Data Sheet (SDS) is not publicly
available. The following guidance is based on available research data and safety information
for structurally related compounds, such as those in the diazabicyclooctane (DBO) class.

Immediate Safety and Personal Protective
Equipment (PPE)

ETX1317 sodium is intended for laboratory research purposes only and should be handled by
trained personnel familiar with standard laboratory safety procedures.[1] While specific hazard
data is limited, it is prudent to treat ETX1317 sodium with a high degree of caution. Based on
safety protocols for similar DBO compounds, the following PPE is mandatory when handling
ETX1317 sodium.

Table 1: Personal Protective Equipment (PPE) for Handling ETX1317 Sodium
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Protection Type Recommended Equipment

Rationale

Safety glasses with side

Protects against splashes and

Eye Protection shields or chemical safety ) )
airborne particles.
goggles.
] o Provides a barrier against skin
Hand Protection Nitrile or neoprene gloves.
contact.
] Protects against contamination
Body Protection Laboratory coat.

of personal clothing.

Use in a well-ventilated area. A
) ) fume hood is recommended for
Respiratory Protection ) ]
handling powders or creating

solutions.

Minimizes inhalation of any

dust or aerosols.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of ETX1317 sodium and

ensure a safe laboratory environment.

Workflow for Handling ETX1317 Sodium
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Caption: A step-by-step workflow for the safe handling of ETX1317 sodium in a laboratory
setting.
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Storage Conditions: Store ETX1317 sodium in a tightly sealed container in a cool, dry, and
well-ventilated area. Protect from moisture. For long-term storage of solutions, -80°C is
recommended based on experimental protocols.

Disposal Plan

All waste materials contaminated with ETX1317 sodium should be treated as chemical waste.

Table 2: Disposal Guidelines for ETX1317 Sodium

Waste Type Disposal Procedure

Collect in a designated, labeled container for

Solid Waste )
chemical waste.
Collect in a labeled, sealed container for
Liquid Waste chemical waste. Do not dispose of down the
drain.
Contaminated PPE Dispose of as solid chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol and Data

ETX1317 is a diazabicyclooctane serine [3-lactamase inhibitor.[2][3] It functions by inactivating
B-lactamase enzymes produced by bacteria, which are a primary mechanism of resistance to
B-lactam antibiotics.[2][3] This restores the efficacy of co-administered antibiotics like
cefpodoxime.[4]

Mechanism of Action: -Lactamase Inhibition

. g
IHﬁCt}Yé_lt_e_S_ __ B-Lactam Antibiotic Targets Resistant Bacteria Bacterial Cell Lysis
T -Lactamase Enzyme [
 Inhibits > (g
ETX1317 Sodium \>
Inactive Enzyme Complex
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Caption: ETX1317 sodium inhibits 3-lactamase, protecting -lactam antibiotics from
degradation and allowing them to Kkill resistant bacteria.

In Vitro Efficacy: ETX1317 has demonstrated potent inhibition of a wide range of clinically
important Ambler class A, C, and D serine B-lactamases.[1]

Table 3: Inhibitory Activity (IC50) of ETX1317 Against Various [3-Lactamases

Enzyme Ambler Class ETX1317 IC50 (uM)
CTX-M-15 A 0.002
KPC-2 A 0.011
SHV-5 A 0.005
TEM-1 A 0.035
P. aeruginosa AmpC C 0.005
E. cloacae P99 AmpC C 0.005
OXA-10 D 0.22
OXA-23 D 0.22
OXA-24/40 D 0.54
OXA-48 D 0.024

Data from a study measuring
IC50 after 60 minutes of

incubation.[1]

Experimental Methodology: -Lactamase Inhibition Assay

The inhibitory activity of ETX1317 is determined using a continuous absorbance assay with the
chromogenic B-lactam substrate nitrocefin.
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Preparation: Purified [3-lactamase enzymes are diluted in a suitable buffer (e.g., 0.1 M
sodium phosphate, pH 7.0). ETX1317 is prepared in a series of concentrations.

Incubation: The enzyme and inhibitor (ETX1317) are incubated together for a defined period
(e.g., 60 minutes).

Substrate Addition: Nitrocefin is added to the enzyme-inhibitor mixture.

Measurement: The rate of nitrocefin hydrolysis is measured by monitoring the change in
absorbance at a specific wavelength (typically 486 nm) over time using a spectrophotometer.

Calculation: The IC50 value, the concentration of inhibitor required to reduce the rate of
hydrolysis by 50%, is calculated from the dose-response curve.

This guide is intended to provide a foundation for the safe handling of ETX1317 sodium.

Always consult with your institution's safety officer for specific guidance and adhere to all

established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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